N~1~-(TERT-BUTYL)-4-[(1-NAPHTHYLOXY)METHYL]BENZAMIDE

• IUPAC Name: N-tert-butyl-4-(naphthalen-1-yloxymethyl)benzamide
• InChI: InChI=1S/C22H23NO2/c1-22(2,3)23-21(24)18-13-11-16(12-14-18)15-25-20-10-6-8-17-7-4-5-9-19(17)20/h4-14H,15H2,1-3H3,(H,23,24)
• InChI Key: NPGABEJONPZQCG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)C1=CC=C(C=C1)COC2=CC=CC3=CC=CC=C32
• Molecular Formula: C22H23NO2
• Molecular Weight: 333.4 g/mol

Description

N~1~-(TERT-BUTYL)-4-[(1-NAPHTHYLOXY)METHYL]BENZAMIDE is a complex organic compound featuring a tert-butyl group, a naphthyloxy moiety, and a benzamide structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N1-(TERT-BUTYL)-4-[(1-NAPHTHYLOXY)METHYL]BENZAMIDE typically involves multiple steps. One common approach is the reaction of 4-(chloromethyl)benzoyl chloride with 1-naphthol in the presence of a base to form the intermediate 4-[(1-naphthyloxy)methyl]benzoyl chloride. This intermediate is then reacted with tert-butylamine to yield the final product. The reaction conditions often include the use of solvents such as dichloromethane and catalysts like triethylamine .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity products .

Chemical Reactions Analysis

Types of Reactions

N~1~-(TERT-BUTYL)-4-[(1-NAPHTHYLOXY)METHYL]BENZAMIDE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding oxidized products.

Reduction: Reduction reactions using agents such as lithium aluminum hydride can convert the compound into its reduced forms.

Substitution: Nucleophilic substitution reactions can occur at the benzamide or naphthyloxy moieties, leading to the formation of substituted derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles such as amines and alcohols. Reaction conditions often involve controlled temperatures, specific solvents, and catalysts to achieve the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield carboxylic acids or ketones, while reduction reactions can produce alcohols or amines .

Scientific Research Applications

N~1~-(TERT-BUTYL)-4-[(1-NAPHTHYLOXY)METHYL]BENZAMIDE has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic transformations.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of N1-(TERT-BUTYL)-4-[(1-NAPHTHYLOXY)METHYL]BENZAMIDE involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in disease pathways, thereby exerting therapeutic effects .

Comparison with Similar Compounds

Similar Compounds

N~1~-(TERT-BUTYL)-4-[(1-NAPHTHYLOXY)METHYL]BENZAMIDE: Unique due to its specific structure and combination of functional groups.

N-Benzyl-tert-butylamine: Similar in having a tert-butyl group but differs in its overall structure and applications.

tert-Butyl substituted hetero-donor TADF compounds: Used in organic light-emitting diodes (OLEDs) and have different applications compared to N1-(TERT-BUTYL)-4-[(1-NAPHTHYLOXY)METHYL]BENZAMIDE.

Uniqueness

This compound is unique due to its specific combination of a tert-butyl group, a naphthyloxy moiety, and a benzamide structure.